Cas no 60835-75-8 (4'-Carboxybenzo-18-crown-6)
4'-Carboxybenzo-18-crown-6 structure
Product Name:4'-Carboxybenzo-18-crown-6
CAS No:60835-75-8
MF:C17H24O8
MW:356.367666244507
MDL:MFCD00143277
CID:517001
PubChem ID:87558587
Update Time:2025-07-30
4'-Carboxybenzo-18-crown-6 Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13,16-Benzohexaoxacyclooctadecin-18-carboxylicacid, 2,3,5,6,8,9,11,12,14,15-decahydro-
- 4'-Carboxybenzo-18-crown 6-Ether
- 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene-20-carboxylic acid
- 2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
- 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-carboxylic acid
- MLS001195137
- GFQYJVLOPVAPGJ-UHFFFAOYSA-N
- HMS2868O06
- STL089
- 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine-18-carboxylic acid
- C1714
- SR-01000390274
- 60835-75-8
- 4'-Carboxybenzo-18C6
- CS-0170473
- GLXC-20639
- (Benzo-18-crown-6)-4'-carboxylic acid
- SMR000554467
- CHEMBL1354221
- 4'-Carboxybenzo-18-crown-6
- MFCD00143277
- YSZC452
- AF-399/32020033
- SCHEMBL12445338
- ,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxa-benzocyclooctadecene2-car- boxylic acid
- T71121
- SR-01000390274-1
- 2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylicacid
- AKOS001586963
- AH-034/32836064
- LS-14600
- 4-Carboxybenzo-18-crown-6
- DTXSID10369236
- AJU
- 2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylic acid
- STL089794
-
- MDL： MFCD00143277
- Inchi： 1S/C17H24O8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2,(H,18,19)
- InChI Key： GFQYJVLOPVAPGJ-UHFFFAOYSA-N
- SMILES： O1CCOCCOCCOCCOCCOC2C=CC(C(=O)O)=CC1=2
Computed Properties
- Exact Mass: 356.14700
- Monoisotopic Mass: 356.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 92.7
Experimental Properties
- Color/Form: White powder
- Density: 1.157
- Melting Point: 123.0 to 127.0 deg-C
- Boiling Point: 449.21°C (rough estimate)
- Flash Point: 193.7°C
- Refractive Index: 1.5500 (estimate)
- PSA: 92.68000
- LogP: 1.22240
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
4'-Carboxybenzo-18-crown-6 Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H303-H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- Safety Instruction： S22-S24/25
- Storage Condition：4° CStore…,-4℃Store…Better
4'-Carboxybenzo-18-crown-6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C869488-100mg |
4'-Carboxybenzo-18-crown 6-Ether |
60835-75-8 | 97% | 100mg |
￥589.00 | 2022-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X74835-100mg |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylic acid |
60835-75-8 | 97% | 100mg |
¥478.0 | 2023-09-05 | |
| TRC | C177640-50mg |
4'-Carboxybenzo-18-crown-6 |
60835-75-8 | 50mg |
$ 115.00 | 2023-04-18 | ||
| TRC | C177640-100mg |
4'-Carboxybenzo-18-crown-6 |
60835-75-8 | 100mg |
$ 196.00 | 2023-04-18 | ||
| TRC | C177640-250mg |
4'-Carboxybenzo-18-crown-6 |
60835-75-8 | 250mg |
$ 414.00 | 2023-04-18 | ||
| TRC | C177640-500mg |
4'-Carboxybenzo-18-crown-6 |
60835-75-8 | 500mg |
$ 747.00 | 2023-04-18 | ||
| TRC | C177640-1g |
4'-Carboxybenzo-18-crown-6 |
60835-75-8 | 1g |
$ 1080.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C869488-500mg |
4'-Carboxybenzo-18-crown 6-Ether |
60835-75-8 | 97% | 500mg |
￥2,385.00 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | SQ824-100mg |
4'-Carboxybenzo-18-crown-6 |
60835-75-8 | 97.0%(GC&T) | 100mg |
￥785.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1714-100MG |
4'-Carboxybenzo-18-crown 6-Ether |
60835-75-8 | >97.0%(GC)(T) | 100mg |
¥500.00 | 2024-04-16 |
4'-Carboxybenzo-18-crown-6 Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:60835-75-8)4'-Carboxybenzo-18-crown-6
Order Number:A1206016
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:43
Price ($):217.0/760.0
Email:sales@amadischem.com
4'-Carboxybenzo-18-crown-6 Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
60835-75-8 (4'-Carboxybenzo-18-crown-6) Related Products
- 5409-31-4(3,4-Diethoxybenzoic acid)
- 4442-54-0(1,4-Benzodioxane-6-carboxylic acid)
- 3263-55-6(Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis[3-methoxy-)
- 5438-38-0(3-ethoxy-4-hydroxybenzoic acid)
- 3535-30-6(4-Ethoxy-3-methoxybenzoic acid)
- 56683-55-7(4'-Carboxybenzo-15-crown-5)
- 56683-56-8(4'-Methoxycarbonylbenzo-15-crown 5-Ether)
- 90536-50-8(4-ethoxy-3-hydroxybenzoic acid)
- 2651-55-0(3-Ethoxy-4-methoxybenzoic acid)
- 819813-71-3(Benzoic acid, 3,4-bis(2-methoxyethoxy)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:60835-75-8)4'-Carboxybenzo-18-crown-6
Purity:99%/99%
Quantity:1g/5g
Price ($):217.0/760.0